![molecular formula C18H14N2O2S2 B3442085 2,5-bis(4-methoxyphenyl)[1,3]thiazolo[5,4-d][1,3]thiazole CAS No. 74008-14-3](/img/structure/B3442085.png)
2,5-bis(4-methoxyphenyl)[1,3]thiazolo[5,4-d][1,3]thiazole
Overview
Description
2,5-bis(4-methoxyphenyl)[1,3]thiazolo[5,4-d][1,3]thiazole, also known as BMTT, is a heterocyclic compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. BMTT has been synthesized using different methods, and its mechanism of action and biochemical and physiological effects have been studied extensively.
Mechanism of Action
The mechanism of action of 2,5-bis(4-methoxyphenyl)[1,3]thiazolo[5,4-d][1,3]thiazole is not well understood, but it is believed to inhibit the growth of cancer cells by inducing apoptosis, which is programmed cell death. 2,5-bis(4-methoxyphenyl)[1,3]thiazolo[5,4-d][1,3]thiazole has also been shown to inhibit the activity of bacterial and fungal enzymes, which may contribute to its antibacterial and antifungal properties. In organic electronics, 2,5-bis(4-methoxyphenyl)[1,3]thiazolo[5,4-d][1,3]thiazole has been used as a hole-transport material due to its high electron affinity and low ionization potential.
Biochemical and Physiological Effects:
2,5-bis(4-methoxyphenyl)[1,3]thiazolo[5,4-d][1,3]thiazole has been shown to have low toxicity in animal studies, and it does not exhibit any significant side effects. In vitro studies have shown that 2,5-bis(4-methoxyphenyl)[1,3]thiazolo[5,4-d][1,3]thiazole has a high affinity for cancer cells, and it is selectively toxic to cancer cells compared to normal cells. 2,5-bis(4-methoxyphenyl)[1,3]thiazolo[5,4-d][1,3]thiazole has also been shown to have antibacterial and antifungal properties, and it exhibits good solubility in organic solvents, which makes it a suitable material for organic electronics.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2,5-bis(4-methoxyphenyl)[1,3]thiazolo[5,4-d][1,3]thiazole is its potential applications in various fields, including medicinal chemistry, material science, and organic electronics. 2,5-bis(4-methoxyphenyl)[1,3]thiazolo[5,4-d][1,3]thiazole is also relatively easy to synthesize using different methods, and its purity can be confirmed using various spectroscopic techniques. However, one of the limitations of 2,5-bis(4-methoxyphenyl)[1,3]thiazolo[5,4-d][1,3]thiazole is its low solubility in water, which makes it difficult to study its biochemical and physiological effects in aqueous environments. 2,5-bis(4-methoxyphenyl)[1,3]thiazolo[5,4-d][1,3]thiazole also requires further studies to determine its long-term toxicity and potential side effects.
Future Directions
There are several future directions for the research on 2,5-bis(4-methoxyphenyl)[1,3]thiazolo[5,4-d][1,3]thiazole, including the development of more efficient synthesis methods, the investigation of its potential applications in other fields, and the study of its long-term toxicity and potential side effects. In medicinal chemistry, 2,5-bis(4-methoxyphenyl)[1,3]thiazolo[5,4-d][1,3]thiazole could be further studied as a potential anticancer agent and for the treatment of bacterial and fungal infections. In material science, 2,5-bis(4-methoxyphenyl)[1,3]thiazolo[5,4-d][1,3]thiazole could be used as a building block for the synthesis of new organic semiconductors with improved properties. In organic electronics, 2,5-bis(4-methoxyphenyl)[1,3]thiazolo[5,4-d][1,3]thiazole could be further studied as a potential material for the fabrication of organic light-emitting diodes and organic solar cells. Overall, the research on 2,5-bis(4-methoxyphenyl)[1,3]thiazolo[5,4-d][1,3]thiazole has promising potential for the development of new materials and drugs with various applications in different fields.
Scientific Research Applications
2,5-bis(4-methoxyphenyl)[1,3]thiazolo[5,4-d][1,3]thiazole has potential applications in various fields, including medicinal chemistry, material science, and organic electronics. In medicinal chemistry, 2,5-bis(4-methoxyphenyl)[1,3]thiazolo[5,4-d][1,3]thiazole has been studied as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. 2,5-bis(4-methoxyphenyl)[1,3]thiazolo[5,4-d][1,3]thiazole has also been investigated for its antibacterial and antifungal properties. In material science, 2,5-bis(4-methoxyphenyl)[1,3]thiazolo[5,4-d][1,3]thiazole has been used as a building block for the synthesis of organic semiconductors. In organic electronics, 2,5-bis(4-methoxyphenyl)[1,3]thiazolo[5,4-d][1,3]thiazole has been studied as a potential material for the fabrication of organic light-emitting diodes and organic solar cells.
properties
IUPAC Name |
2,5-bis(4-methoxyphenyl)-[1,3]thiazolo[5,4-d][1,3]thiazole | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N2O2S2/c1-21-13-7-3-11(4-8-13)15-19-17-18(23-15)20-16(24-17)12-5-9-14(22-2)10-6-12/h3-10H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VAFUTAPLEGLTOX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NC3=C(S2)N=C(S3)C4=CC=C(C=C4)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14N2O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00224805 | |
Record name | Thiazolo(5,4-d)thiazole, 2,5-bis(p-methoxyphenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00224805 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
354.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
74008-14-3 | |
Record name | Thiazolo(5,4-d)thiazole, 2,5-bis(p-methoxyphenyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0074008143 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | NSC727436 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=727436 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Thiazolo(5,4-d)thiazole, 2,5-bis(p-methoxyphenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00224805 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.